![molecular formula C24H18N2O4S2 B2995672 N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(methylsulfonyl)benzamide CAS No. 896340-78-6](/img/structure/B2995672.png)
N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(methylsulfonyl)benzamide
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Description
N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(methylsulfonyl)benzamide, also known as BPTB, is a synthetic compound that has gained considerable attention in scientific research due to its potential applications in various fields. BPTB is a thiazole derivative that has been synthesized using a series of chemical reactions.
Scientific Research Applications
Synthesis and Chemical Properties
Remote Sulfonylation of Aminoquinolines : Research has shown the development of efficient remote sulfonylation of N-(quinolin-8-yl)benzamide derivatives, utilizing sodium sulfinates as sulfide sources. This method generates environmentally benign byproducts and results in derivatives with potentially less environmental impact (Xia et al., 2016).
Antimicrobial Analogs Synthesis : Novel fluorobenzamides containing thiazole and thiazolidine structures have been synthesized, showing promising antimicrobial activities. The presence of a fluorine atom in the benzoyl group enhances the antimicrobial efficacy of these compounds (Desai et al., 2013).
Anti-Influenza Virus Activity : A study presented a new route for synthesizing benzamide-based 5-aminopyrazoles and their fused heterocycles, which demonstrated remarkable activity against the bird flu influenza virus (H5N1) (Hebishy et al., 2020).
Biological Activities
Carbonic Anhydrase Inhibitors : Metal complexes of heterocyclic sulfonamide have been synthesized, showcasing strong inhibitory properties against carbonic anhydrase isoenzymes. These compounds offer potential as powerful inhibitors for medical applications (Büyükkıdan et al., 2013).
Anticancer Activity : Substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for their anticancer activity against several cancer cell lines, demonstrating moderate to excellent activity (Ravinaik et al., 2021).
properties
IUPAC Name |
N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H18N2O4S2/c1-32(29,30)19-14-12-18(13-15-19)23(28)26-24-25-20(16-8-4-2-5-9-16)22(31-24)21(27)17-10-6-3-7-11-17/h2-15H,1H3,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNXDMXDPASZFGW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=C(S2)C(=O)C3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-benzoyl-4-phenylthiazol-2-yl)-4-(methylsulfonyl)benzamide |
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